Cas no 851808-02-1 (2-{(3-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(3-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851808-02-1
• Molecular Formula: C₁₈H₁₇ClN₂OS
• Molecular Weight: 344.858381986618
• CID: 6496889

2-{(3-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole Properties

Names and Identifiers

• 2-{(3-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole
• (2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone
• Methanone, [2-[[(3-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl](2-methylphenyl)-

• InChIKey： FPJWCBKYGHUPJD-UHFFFAOYSA-N
• Inchi： 1S/C18H17ClN2OS/c1-13-5-2-3-8-16(13)17(22)21-10-9-20-18(21)23-12-14-6-4-7-15(19)11-14/h2-8,11H,9-10,12H2,1H3
• SMILES： C(N1C(SCC2=CC=CC(Cl)=C2)=NCC1)(C1=CC=CC=C1C)=O

Experimental Properties

• Boiling Point: 494.5±55.0 °C(Predicted)
• pka: 1.62±0.60(Predicted)
• Density: 1.26±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives